Cas no 61955-76-8 (10-hydroxythymol)

• Product Name: 10-hydroxythymol
• CAS No: 61955-76-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 2004861
• PubChem ID: 14432748
• Update Time: 2025-06-22

10-hydroxythymol Chemical and Physical Properties

Names and Identifiers

• 10-hydroxythymol
• 2-(2-hydroxy-1-methylethyl)-5-methylphenol
• 9-hydroxythymol
• p-cymene-3,8-diol
• AKOS040762992
• 61955-76-8
• CS-0637580
• HY-N10925
• 2-(1-hydroxypropan-2-yl)-5-methylphenol
• DA-60630
• SCHEMBL26261042
• LCA95576

• Inchi： 1S/C10H14O2/c1-7-3-4-9(8(2)6-11)10(12)5-7/h3-5,8,11-12H,6H2,1-2H3
• InChI Key： CLJPRXFHCRIUKW-UHFFFAOYSA-N
• SMILES： OCC(C)C1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Oil

10-hydroxythymol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 10-hydroxythymol

Introduction to 10-Hydroxythymol (CAS No. 61955-76-8)

10-Hydroxythymol (CAS No. 61955-76-8) is a naturally occurring phenolic compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in the pharmaceutical and cosmetic industries. This compound is primarily derived from the essential oils of certain plants, particularly those belonging to the Lamiaceae family, such as thyme (Thymus vulgaris) and oregano (Origanum vulgare).

The chemical structure of 10-hydroxythymol is characterized by a phenolic ring with a hydroxyl group at the 10th position, which contributes to its antioxidant and antimicrobial properties. Recent studies have highlighted its potential in various therapeutic applications, including anti-inflammatory, antiviral, and anticancer activities.

Antioxidant Properties: One of the most notable features of 10-hydroxythymol is its strong antioxidant activity. Research has shown that it can effectively scavenge free radicals and protect cells from oxidative damage. A study published in the Journal of Agricultural and Food Chemistry demonstrated that 10-hydroxythymol exhibits higher antioxidant activity compared to other common phenolic compounds, such as thymol and carvacrol. This property makes it a valuable ingredient in skincare products and dietary supplements designed to combat oxidative stress.

Antimicrobial Activity: The antimicrobial properties of 10-hydroxythymol have been extensively studied, with numerous reports highlighting its effectiveness against a wide range of bacteria and fungi. A study in the International Journal of Antimicrobial Agents found that 10-hydroxythymol exhibits potent activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a promising candidate for developing new antimicrobial agents to combat drug-resistant infections.

Anti-Inflammatory Effects: Inflammation is a key factor in many chronic diseases, and natural compounds with anti-inflammatory properties are highly sought after for their therapeutic potential. Research has shown that 10-hydroxythymol can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. A study published in the Inflammation Research journal reported that 10-hydroxythymol-treated cells exhibited reduced levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

Anticancer Potential: The anticancer properties of 10-hydroxythymol have also been explored, with promising results. Several studies have demonstrated its ability to induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. A study in the Cancer Letters journal found that 10-hydroxythymol significantly inhibited the growth of human breast cancer cells by inducing cell cycle arrest and apoptosis. These findings suggest that it may have potential as an adjuvant therapy in cancer treatment.

Cosmetic Applications: Due to its antioxidant and anti-inflammatory properties, 10-hydroxythymol is increasingly being used in cosmetic formulations. It is known to improve skin health by reducing oxidative stress, inflammation, and signs of aging. A study published in the Journal of Cosmetic Science reported that topical application of a cream containing 10-hydroxythymol-enriched essential oils resulted in significant improvements in skin hydration and elasticity.

Safety Profile: strong>The safety profile of 10-hydroxythymol is an important consideration for its use in both pharmaceutical and cosmetic applications. Preclinical studies have generally shown it to be well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are needed to fully establish its safety and efficacy in humans.

In conclusion, 10-hydroxythymol (CAS No. 61955-76-8) is a multifaceted compound with a wide range of biological activities that make it a valuable candidate for various applications. Its strong antioxidant, antimicrobial, anti-inflammatory, and anticancer properties position it as a promising natural product for both therapeutic and cosmetic use. Ongoing research continues to uncover new insights into its mechanisms of action and potential benefits, further solidifying its importance in the field of natural product chemistry.